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Compound of Interest

Compound Name: AMBERLITE MB-150

Cat. No.: B1166884 Get Quote

AMBERLITE™ MB-150 is a ready-to-use, mixed-bed ion exchange resin composed of a strong

acid cation exchanger and a strong base anion exchanger. It is primarily used for water

deionization. While effective in purification, its disposal requires careful consideration to ensure

laboratory safety and environmental compliance. This guide provides essential information for

the proper handling and disposal of AMBERLITE™ MB-150, tailored for researchers, scientists,

and drug development professionals.

Immediate Safety and Handling Protocols
Prior to handling AMBERLITE™ MB-150, it is crucial to be aware of its potential hazards and

the necessary protective measures. The resin is classified as a serious eye irritant. Adherence

to the following personal protective equipment (PPE) and handling guidelines is mandatory.
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Protective Equipment and
Handling Guidelines

Specification Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[1]

Protects against direct contact

and serious eye damage.[2]

Skin Protection
Wear impervious clothing and

chemical-resistant gloves.

Prevents skin irritation and

contact.

Respiratory Protection

Not normally required under

conditions of adequate

ventilation. If dust is generated

or exposure limits are

exceeded, use a full-face

respirator.[1]

Minimizes inhalation of

airborne particles.

Ventilation

Handle in a well-ventilated

place. Ensure eyewash

stations and safety showers

are close to the workstation.[1]

[3]

Maintains a safe working

environment and provides

immediate access to

emergency decontamination.

Storage

Store in a dry, cool, and well-

ventilated place in a tightly

closed container.[1]

Prevents degradation of the

resin and accidental spillage.

Incompatible Materials

Avoid contact with strong

oxidizing agents, such as nitric

acid, as this can cause

explosive reactions.

Prevents dangerous chemical

reactions.

Step-by-Step Disposal Procedure
The disposal of AMBERLITE™ MB-150 must be conducted in accordance with all applicable

local, state, and federal regulations. Improper disposal can lead to environmental

contamination and potential legal liabilities.

Step 1: Evaluation of the Waste Resin
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Before initiating the disposal process, determine if the resin is contaminated with hazardous

materials from its use in your experimental protocols. The nature of the contaminants will

dictate the appropriate disposal pathway.

Step 2: Segregation and Labeling

Uncontaminated Resin: If the resin has only been used for water deionization and is not

contaminated with hazardous substances, it can be disposed of as non-hazardous industrial

waste.

Contaminated Resin: If the resin has been in contact with hazardous chemicals, it must be

treated as hazardous waste.

Properly label the waste container with the contents, including the name "Waste AMBERLITE™

MB-150" and a clear indication of any contaminants.

Step 3: Packaging for Disposal

Collect the waste resin in a suitable, sealed container to prevent leakage or spillage.[4] Do not

mix with other waste streams. Handle uncleaned empty containers as you would the product

itself.

Step 4: Final Disposal

The recommended methods for the final disposal of AMBERLITE™ MB-150 are:

Licensed Chemical Destruction Plant: This is the preferred method for both contaminated

and uncontaminated resin to ensure complete and safe destruction.[1]

Controlled Incineration: This method, featuring flue gas scrubbing, is also a viable option.[1]

Landfill: For uncontaminated resin, disposal in a licensed industrial waste landfill may be

permissible, subject to local regulations.

Crucially, do not discharge AMBERLITE™ MB-150 to sewer systems or allow it to contaminate

water, foodstuffs, or feed.[1]
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Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

AMBERLITE™ MB-150.
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AMBERLITE™ MB-150 Disposal Workflow

Start: Used AMBERLITE™ MB-150

Assess for Hazardous Contamination

Is the resin contaminated?

Non-Hazardous Waste Stream

No

Hazardous Waste Stream

Yes

Package and Label as
Non-Hazardous Waste

Package and Label as
Hazardous Waste

Select Disposal Method
(in accordance with regulations)

Licensed Waste Disposal Facility
(Incineration or Chemical Destruction)

End: Proper Disposal

Click to download full resolution via product page

Caption: AMBERLITE™ MB-150 Disposal Decision Workflow
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While regeneration of AMBERLITE™ MB-150 is possible by separating the cation and anion

components and treating them with acid and caustic soda respectively, this process is complex

and involves handling corrosive materials. For most laboratory settings, professional disposal

of the used resin is the safer and more efficient option.

By adhering to these procedures, you can ensure the safe disposal of AMBERLITE™ MB-150,

protecting both your laboratory personnel and the environment. Always consult your institution's

environmental health and safety (EHS) department for specific guidance and to ensure

compliance with all relevant regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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